Cas no 1855758-10-9 (1-[(3-Fluorophenyl)methyl]azetidine)

• Product Name: 1-[(3-Fluorophenyl)methyl]azetidine
• CAS No: 1855758-10-9
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• CID: 5696322
• PubChem ID: 91440244
• Update Time: 2025-06-22

1-[(3-Fluorophenyl)methyl]azetidine Chemical and Physical Properties

Names and Identifiers

• SY353022
• 1-(3-Fluorobenzyl)azetidine
• 1855758-10-9
• SCHEMBL21426211
• MFCD31610314
• EN300-1196912
• 1-[(3-Fluorophenyl)methyl]azetidine
• Azetidine, 1-[(3-fluorophenyl)methyl]-

• Inchi： 1S/C10H12FN/c11-10-4-1-3-9(7-10)8-12-5-2-6-12/h1,3-4,7H,2,5-6,8H2
• InChI Key： QVJZMLGSAGZLSV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1CCC1

Computed Properties

• Exact Mass: 165.095377549g/mol
• Monoisotopic Mass: 165.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 3.2Ų

Additional information on 1-[(3-Fluorophenyl)methyl]azetidine

1-[(3-Fluorophenyl)methyl]azetidine: A Comprehensive Overview

1-[(3-Fluorophenyl)methyl]azetidine, also known by its CAS Registry Number 1855758-10-9, is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of a fluorophenyl group at the 3-position introduces interesting electronic and steric properties, making it a valuable molecule for both academic research and potential therapeutic applications.

The synthesis of 1-[(3-Fluorophenyl)methyl]azetidine involves a multi-step process that typically begins with the preparation of an appropriate azetidine precursor. Recent advancements in asymmetric synthesis have enabled the construction of this compound with high enantioselectivity, which is crucial for its application in drug discovery. The fluorophenyl group is introduced via nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway employed. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound, ensuring its suitability for biological studies.

One of the most notable aspects of 1-[(3-Fluorophenyl)methyl]azetidine is its pharmacological profile. Studies have demonstrated that this compound exhibits potent activity against several targets, including kinases and G-protein coupled receptors (GPCRs). Its ability to modulate these targets makes it a promising candidate for the treatment of diseases such as cancer, inflammation, and neurodegenerative disorders. Recent research has focused on understanding the molecular mechanisms underlying its activity, particularly its interaction with key signaling pathways involved in cell proliferation and apoptosis.

In addition to its therapeutic potential, 1-[(3-Fluorophenyl)methyl]azetidine has also been utilized as a building block in medicinal chemistry. Its azetidine ring provides a rigid framework that can be further functionalized to generate libraries of compounds with diverse bioactivities. This approach has been instrumental in identifying novel lead compounds for drug development programs targeting various disease states.

The structural versatility of 1-[(3-Fluorophenyl)methyl]azetidine has also made it a valuable tool in chemical biology. Researchers have employed this compound to study the role of fluorinated aromatic groups in molecular recognition and binding affinity. By comparing its properties with those of related compounds, scientists have gained insights into how subtle changes in molecular architecture can significantly impact biological activity.

From a synthetic perspective, the development of efficient methods for constructing 1-[(3-Fluorophenyl)methyl]azetidine continues to be an area of active investigation. Recent breakthroughs in catalytic asymmetric synthesis have enabled the construction of this compound with high enantioselectivity, which is essential for its application in chiral environments such as biological systems. These advancements not only enhance the scalability of production but also pave the way for further exploration of its pharmacological properties.

In conclusion, 1-[(3-Fluorophenyl)methyl]azetidine (CAS No 1855758-10-9) stands as a testament to the ingenuity and precision required in modern organic chemistry. Its unique structure, coupled with its promising pharmacological profile, positions it as a key player in both academic research and industrial drug development efforts. As researchers continue to unravel its potential applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.